Cas no 939986-74-0 ([1-(6-chloropyrimidin-4-yl)piperidin-3-yl]methanol)

• Product Name: [1-(6-chloropyrimidin-4-yl)piperidin-3-yl]methanol
• CAS No: 939986-74-0
• MF: C₁₀H₁₄ClN₃O
• MW: 227.690660953522
• CID: 1004771
• PubChem ID: 22309478
• Update Time: 2025-09-24

[1-(6-chloropyrimidin-4-yl)piperidin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 1-(6-Chloro-4-pyrimidinyl)-3-piperidinemethanol
• [1-(6-CHLORO-PYRIMIDIN-4-YL)-PIPERIDIN-3-YL]-METHANOL
• [1-(6-chloropyrimidin-4-yl)piperidin-3-yl]methanol
• (1-(6-chloropyrimidin-4-yl)piperidin-3-yl)metha
• EN300-70774
• CS-0258662
• 939986-74-0
• AKOS009154240
• (1-(6-Chloropyrimidin-4-yl)piperidin-3-yl)methanol
• DTXSID50624598
• Z802558594
• G37707
• [1-(6-Chloro-pyriMidin-4-yl)-piperidin-3-yl]-Methanol, 98+% C10H14ClN3O, MW: 227.69
• DB-300228

• MDL： MFCD09607839
• Inchi： 1S/C10H14ClN3O/c11-9-4-10(13-7-12-9)14-3-1-2-8(5-14)6-15/h4,7-8,15H,1-3,5-6H2
• InChI Key： CLJDKIXEIMTDNB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCCC(CO)C1

Computed Properties

• Exact Mass: 227.0825398g/mol
• Monoisotopic Mass: 227.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• Density: 1.274